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Compound of Interest

Compound Name: Skf 82958

Cat. No.: B1669153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and intraperitoneal (i.p.)

injection of SKF 82958, a potent and selective full agonist for the D1 dopamine receptor. The

information compiled is intended to guide researchers in designing and executing in vivo

studies involving this compound.

Compound Information
SKF 82958 hydrobromide is a widely used research tool for investigating the role of the D1

dopamine receptor in various physiological and pathological processes. It has been utilized in

studies related to motor control, learning and memory, reward pathways, and neuropsychiatric

disorders.[1][2][3]
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Property Value

Full Chemical Name

6-Chloro-2,3,4,5-tetrahydro-1-phenyl-3-(2-

propen-1-yl)-1H-3-benzazepine-7,8-diol

hydrobromide

Synonyms (±)-6-chloro-APB hydrobromide

Molecular Formula C₁₉H₂₀ClNO₂ · HBr

Molecular Weight 410.73 g/mol [4]

CAS Number 74115-01-8[4][5]

Solubility and Vehicle Formulations
Proper dissolution and formulation of SKF 82958 are critical for ensuring accurate dosing and

bioavailability following intraperitoneal injection. Several vehicle options have been reported in

the literature.

Solubility Data:

Solvent Solubility Notes

DMSO ≥ 100 mg/mL (243.47 mM)[6]
Gentle warming may be

required.[5]

Water 5 mM[5]
Gentle warming can aid

dissolution.

Recommended Vehicle Formulations for Intraperitoneal Injection:
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Vehicle Composition
Final Concentration of SKF
82958

Reference

10% DMSO, 40% PEG300,

5% Tween-80, 45% saline

Not specified, but a common

multi-component vehicle for in

vivo studies.

[4]

10% DMSO, 90% (20% SBE-

β-CD in saline)
≥ 2.5 mg/mL (6.09 mM)[4]

SBE-β-CD can improve

solubility and stability.

10% DMSO, 90% corn oil ≥ 2.5 mg/mL (6.09 mM)[4]
Suitable for lipophilic

compounds.

Saline
Dependent on desired dosage

and injection volume.

Commonly used for water-

soluble compounds.

Experimental Protocols
Preparation of SKF 82958 Solution for Intraperitoneal
Injection
This protocol describes the preparation of a stock solution and its subsequent dilution for

administration.

Materials:

SKF 82958 hydrobromide powder

Dimethyl sulfoxide (DMSO), sterile

Polyethylene glycol 300 (PEG300), sterile

Tween-80, sterile

Saline (0.9% NaCl), sterile

Sterile microcentrifuge tubes or vials

Vortex mixer
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Pipettes and sterile tips

Protocol:

Prepare Stock Solution:

Weigh the desired amount of SKF 82958 hydrobromide powder in a sterile microcentrifuge

tube.

Add the appropriate volume of DMSO to achieve a high-concentration stock solution (e.g.,

100 mM).

Vortex thoroughly until the powder is completely dissolved. Gentle warming may be

applied if necessary.[5]

Prepare Vehicle Mixture:

In a separate sterile tube, prepare the vehicle mixture. For the 10% DMSO, 40% PEG300,

5% Tween-80, 45% saline formulation, combine the components in the specified ratios.[4]

For example, to prepare 1 mL of vehicle, mix 100 µL DMSO, 400 µL PEG300, 50 µL

Tween-80, and 450 µL saline.

Vortex the vehicle mixture to ensure homogeneity.

Prepare Final Dosing Solution:

Add the required volume of the SKF 82958 stock solution to the prepared vehicle mixture

to achieve the desired final concentration for injection.

For example, to prepare a 1 mg/mL dosing solution from a 100 mM (41.07 mg/mL) stock,

you would perform a 1:41.07 dilution.

Vortex the final dosing solution thoroughly.

Storage:

Stock solutions in DMSO can be stored at -20°C for up to one month or -80°C for up to six

months.[6] Avoid repeated freeze-thaw cycles.
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It is recommended to prepare fresh dosing solutions on the day of the experiment.

Intraperitoneal Injection Procedure in Rodents
This protocol outlines the standard procedure for administering SKF 82958 via intraperitoneal

injection in mice or rats.

Materials:

Prepared SKF 82958 dosing solution

Sterile syringes (1 mL)

Sterile needles (25-27 gauge for mice, 23-25 gauge for rats)[7][8]

70% ethanol or other suitable disinfectant

Gauze pads

Protocol:

Animal Restraint:

Properly restrain the animal to expose the abdomen. For mice, this can be achieved by

scruffing the neck and securing the tail. For rats, a two-person technique or a towel-

wrapping method is often preferred.[7][8]

Injection Site Identification:

The recommended injection site is the lower right quadrant of the abdomen.[7][8] This

location helps to avoid puncturing the cecum, bladder, or other vital organs.

Disinfection:

Wipe the injection site with a gauze pad soaked in 70% ethanol.[7]

Injection:

Insert the needle at a 15-20 degree angle into the peritoneal cavity.
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Gently aspirate to ensure that the needle has not entered a blood vessel or organ. If blood

or other fluid is drawn, withdraw the needle and inject at a different site with a fresh

needle.[9]

Slowly inject the SKF 82958 solution. The maximum recommended injection volume for

mice is typically 10 mL/kg, and for rats is also around 10 mL/kg.[8]

Post-Injection Monitoring:

Return the animal to its cage and monitor for any adverse reactions, such as distress or

bleeding at the injection site.
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Caption: D1 receptor signaling cascade initiated by SKF 82958.

In Vivo Dosage and Effects
The dosage of SKF 82958 for intraperitoneal injection can vary depending on the animal model

and the specific research question.

Reported Intraperitoneal Dosages in Rats:
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Dosage Range (mg/kg) Observed Effects Reference

0.003 - 0.1

Dose-dependent increases in

drug-appropriate lever

responding in a drug

discrimination task.

[6][10]

0.03
Effective training dose in a

drug discrimination task.
[1]

0.5 - 2.0

Significant suppression of

pilocarpine-induced tremulous

jaw movements.

[4][6][10]

1.0
Enhancement of the startle

reflex.
[11]

3.0

Prevention and reversal of

fentanyl-induced respiratory

depression in cats.

[5]

Note: These dosages are provided as a guide. It is essential to perform dose-response studies

to determine the optimal concentration for your specific experimental paradigm.

Safety Precautions
Follow all institutional guidelines for the safe handling and disposal of chemicals and sharps.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling SKF 82958 and preparing solutions.

All animal procedures should be performed in accordance with an approved animal care and

use protocol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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